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Compound of Interest

2-Methyl-3-(pyridin-2-
Compound Name:

yl)benzaldehyde
CAS No.: 89930-06-3
Cat. No.: B13086148

Get Quote

\ J

The precise compound in question is 2-Methyl-3-(pyridin-2-yl)benzaldehyde. Its structure
consists of a benzaldehyde core substituted with a methyl group at the ortho-position (C2) and
a pyridin-2-yl group at the meta-position (C3) relative to the aldehyde functional group.

While a dedicated CAS Registry Number for this specific isomer is not readily found, several
closely related isomers are well-documented and provide a basis for understanding its
chemical nature:

3-(Pyridin-2-yl)benzaldehyde: CAS No. 85553-53-3[1][2][3]

2-(Pyridin-2-yl)benzaldehyde: CAS No. 863677-33-2[4]

4-(2-Pyridyl)benzaldehyde: CAS No. 127406-56-8

2-Methylbenzaldehyde: CAS No. 529-20-4[5]

The absence of a specific CAS number suggests that 2-Methyl-3-(pyridin-2-yl)benzaldehyde
may be a novel or less-common research chemical. Its molecular characteristics can be
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confidently predicted based on its structure.

ble 1: Predicted Physicochemical :

Property Value

Molecular Formula C13H11NO

Molecular Weight 197.23 g/mol

IUPAC Name 2-Methyl-3-(pyridin-2-yl)benzaldehyde
Canonical SMILES CC1=C(C=CC=C1C=0)C2=CC=CC=N2
InChl Key (Predicted)

Spectroscopic Profile (Analog-Based)

Direct spectroscopic data for 2-Methyl-3-(pyridin-2-yl)benzaldehyde is not available.
However, a predictive analysis based on known spectra of its constituent parts and isomers
allows for a reliable estimation of its key spectral features.

e H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals
for the aldehyde proton (singlet, ~9.9-10.1 ppm), aromatic protons on both the benzene and
pyridine rings (multiplets, ~7.0-8.6 ppm), and a distinct singlet for the methyl group protons
(~2.3-2.5 ppm).

e 13C NMR Spectroscopy: The carbon NMR would feature a signal for the carbonyl carbon of
the aldehyde at the downfield end of the spectrum (~192 ppm). Aromatic carbons would
appear in the ~120-160 ppm range, and the methyl carbon would resonate at approximately
15-20 ppm.

o Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=0 stretch of the
aromatic aldehyde would be prominent around 1700 cm~*. C-H stretching vibrations for the
aromatic rings and the methyl group would appear around 3100-3000 cm~* and 2950-2850
cm™1, respectively.

e Mass Spectrometry (MS): The electron ionization (El) mass spectrum would be expected to
show a molecular ion (M*) peak at m/z = 197. Key fragmentation patterns would likely
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involve the loss of the formyl radical (-CHO) to give a fragment at m/z = 168.

Synthesis and Reaction Pathways

Pyridinyl-substituted benzaldehydes are valuable intermediates in organic synthesis. The target
molecule, 2-Methyl-3-(pyridin-2-yl)benzaldehyde, can be plausibly synthesized via a
palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling. This
method is a cornerstone of modern organic chemistry for its reliability and tolerance of various
functional groups.

A proposed synthetic route involves the coupling of 3-bromo-2-methylbenzaldehyde with
pyridin-2-ylboronic acid. This approach is strategically sound as it joins the two key fragments
at the desired position.

3-Bromo-2-methylbenzaldehyde

Pyridin-2-ylboronic acid

Suzuki Coupling 2-Methyl-3-(pyridin-2-yl)benzaldehyde

Click to download full resolution via product page

Caption: Proposed Suzuki coupling for the synthesis of 2-Methyl-3-(pyridin-2-
yl)benzaldehyde.

Experimental Protocol: Suzuki Coupling Synthesis

o Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or
Nitrogen), add 3-bromo-2-methylbenzaldehyde (1.0 eq), pyridin-2-ylboronic acid (1.2 eq),
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and a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)a4, 0.05
eq).

Solvent and Base Addition: Add a degassed solvent mixture, such as 1,4-dioxane or toluene,
followed by an aqueous solution of a base, typically 2M sodium carbonate (Na2COs) (2.5

eq).

Reaction Conditions: Heat the reaction mixture to reflux (typically 80-100 °C) and stir
vigorously for 12-24 hours.

Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, cool the mixture to room temperature. Dilute with water and
extract the product into an organic solvent like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate (NazS0Oa4), and concentrate under reduced pressure. Purify the crude product via
column chromatography on silica gel to yield the final product.[6]

Applications in Research and Drug Development

The dual functionality of the aldehyde and pyridine groups makes this class of compounds

highly valuable in several scientific fields.[4]

o Pharmaceutical Synthesis: Benzaldehyde derivatives are critical intermediates in the

pharmaceutical industry for manufacturing a wide range of drugs, including anti-infectives
and cardiovascular agents.[7] The pyridine moiety is a common feature in many bioactive
molecules, where it can act as a hydrogen bond acceptor or engage in Tt-stacking
interactions, enhancing binding to biological targets.[8] Therefore, 2-Methyl-3-(pyridin-2-
yl)benzaldehyde is a promising scaffold for novel therapeutic agents.

Materials Science: As precursors for donor-acceptor materials, pyridinyl-benzaldehydes are
used in the development of optoelectronic devices.[4] They can also serve as ligands for
creating novel phosphorescent iridium(lll) complexes for applications in organic light-emitting
diodes (OLEDS).
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o Agrochemicals and Dyes: Substituted benzaldehydes are precursors in the manufacturing of
certain agrochemicals and are used to produce various dyes and pigments.[9]

o Coordination Chemistry: The pyridine nitrogen atom provides a coordination site for metal
ions, making these molecules useful as ligands in the synthesis of complex metal-organic
frameworks (MOFs) and catalysts.

2-Methyl-3-(pyridin-2-yl)benzaldehyde

Pharmaceutical Intermediates

Materials Science q Coordination Chemistry
(e.g.. Novel Scaffolds) & j Agrochemicals & Dyes Q D

e.g., Optoelectronics, OLEDS) e.g., Ligands for Catalysts

Click to download full resolution via product page
Caption: Potential applications stemming from the core chemical structure.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Methyl-3-(pyridin-2-yl)benzaldehyde is
unavailable, the hazard profile can be inferred from related isomers.[1][10]

Table 2: GHS Hazard Classification (Analog-Based)
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, ) H302: Harmful if
4 GHSO07 Warning
Oral swallowed.[1]
Skin
) o ) H315: Causes
Corrosion/Irritatio 2 GHSO07 Warning o
skin irritation.[1]
n
) H319: Causes
Serious Eye ) .
o 2A GHSO07 Warning serious eye
Damage/Irritation S
irritation.[1]
) H335: May
STOT - Single ) )
3 GHSO07 Warning cause respiratory
Exposure o
irritation.[1]
H226:
Flammable o
o 3 GHSO02 Danger Flammable liquid
Liquids

and vapour.

Handling and Personal Protective Equipment (PPE):

o Work in a well-ventilated area, preferably under a chemical fume hood.[11]

o Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a

face shield, and a lab coat.[10]

» Avoid breathing vapors or dust. Use a NIOSH-approved respirator if ventilation is

inadequate.[10]

e Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[12]

o Keep away from heat, sparks, open flames, and other sources of ignition.

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated place.[11]
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» Keep away from incompatible substances such as strong oxidizing agents, acids, and bases.
[12]

Conclusion

2-Methyl-3-(pyridin-2-yl)benzaldehyde represents a versatile and synthetically accessible
building block with significant potential across multiple scientific disciplines. While it remains a
less-characterized compound, its structural similarity to well-known pyridinyl benzaldehydes
allows for a confident prediction of its chemical properties, reactivity, and application scope.
This guide provides a foundational framework for researchers looking to synthesize,
characterize, and utilize this compound in their work, emphasizing a scientifically rigorous and
safety-conscious approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Compound Identification and Structural Elucidation].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b13086148/docs#compound-identification-and-
structural-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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